Cas no 5447-79-0 (Furan,2,2'-(1,3-propanediyl)bis-)
5447-79-0 structure
Product Name:Furan,2,2'-(1,3-propanediyl)bis-
CAS No:5447-79-0
MF:C11H12O2
MW:176.211783409119
CID:379035
PubChem ID:226769
Update Time:2025-04-19
Furan,2,2'-(1,3-propanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Furan,2,2'-(1,3-propanediyl)bis-
- 2-[3-(2-furyl)propyl]furan
- 2-[3-(furan-2-yl)propyl]furan
- 1,3-bis(2-furyl)propane
- 1,3-di(furan-2-yl)propane
- 2,2'-propane-1,3-diyldifuran
- AC1L5F07
- AC1Q6ZGD
- AR-1D1817
- CTK5A1217
- NSC17526
- DTXSID10280593
- SCHEMBL11060991
- 2,2'-(Propane-1,3-diyl)difuran
- difurfurylmethane
- 5447-79-0
- NSC-17526
-
- Inchi: 1S/C11H12O2/c1(4-10-6-2-8-12-10)5-11-7-3-9-13-11/h2-3,6-9H,1,4-5H2
- InChI Key: PQABWTQSMRGNES-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CCCC1=CC=CO1
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.28
- LogP: 3.04790
Furan,2,2'-(1,3-propanediyl)bis- Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5447-79-0 (Furan,2,2'-(1,3-propanediyl)bis-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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